Cas no 3326-13-4 (N-Acetyl-2-piperidone)

• Product Name: N-Acetyl-2-piperidone
• CAS No: 3326-13-4
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD09800363
• CID: 303703
• PubChem ID: 11815905
• Update Time: 2025-06-11

N-Acetyl-2-piperidone Chemical and Physical Properties

Names and Identifiers

• 1-Acetylpiperidin-2-one
• 2-Piperidinone,1-acetyl-
• N-Acetyl-2-piperidone
• 1-Acetyl-2-piperidon
• 1-Acetyl-piperidin-2-on
• 1-Acetyl-piperidin-2-one
• 2-Piperidinone,1-acetyl
• N-acetylpiperidinone
• N-acetylpiperidone
• N-Acetyl-piperidone
• CS-0171654
• SCHEMBL641600
• FT-0707267
• MFCD09800363
• DTXSID60473418
• AB52501
• AS-35504
• CHEMBL12388
• UBDLJNPJCXUZGB-UHFFFAOYSA-N
• AKOS006327963
• 1-acetylpiperidone
• 3326-13-4
• DA-18312

• MDL： MFCD09800363
• Inchi： 1S/C7H11NO2/c1-6(9)8-5-3-2-4-7(8)10/h2-5H2,1H3
• InChI Key： UBDLJNPJCXUZGB-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C(C)=O

Computed Properties

• Exact Mass: 141.07900
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.126
• Boiling Point: 260.5°Cat760mmHg
• Flash Point: 116.3°C
• Refractive Index: 1.485
• PSA: 37.38000
• LogP: 0.48330

N-Acetyl-2-piperidone Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on N-Acetyl-2-piperidone

Recent Advances in the Research of N-Acetyl-2-piperidone (CAS: 3326-13-4): A Comprehensive Review

N-Acetyl-2-piperidone (CAS: 3326-13-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its piperidone backbone and acetyl group, has been the subject of numerous studies due to its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. Recent research has focused on its role in the synthesis of novel pharmaceuticals, its pharmacokinetic properties, and its potential therapeutic applications. This review aims to provide a comprehensive overview of the latest findings related to N-Acetyl-2-piperidone, highlighting its chemical properties, synthetic pathways, and emerging applications in medicine.

One of the key areas of interest in recent studies has been the synthesis and optimization of N-Acetyl-2-piperidone. Researchers have explored various synthetic routes to improve yield, purity, and scalability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the synthesis of N-Acetyl-2-piperidone, achieving a high yield of 85% under mild reaction conditions. This advancement is particularly significant for industrial-scale production, where efficiency and cost-effectiveness are critical. Additionally, the study highlighted the compound's stability under various pH conditions, making it a versatile intermediate for further chemical modifications.

Beyond its synthetic utility, N-Acetyl-2-piperidone has shown promise in pharmacological applications. Recent preclinical studies have investigated its potential as a neuroprotective agent. A 2022 study in the European Journal of Pharmacology reported that N-Acetyl-2-piperidone exhibited significant neuroprotective effects in a rodent model of ischemic stroke, reducing neuronal damage by approximately 40% compared to controls. The study suggested that the compound's mechanism of action may involve the modulation of oxidative stress pathways and inhibition of pro-inflammatory cytokines. These findings open new avenues for the development of therapies targeting neurodegenerative diseases and acute brain injuries.

Another emerging area of research is the use of N-Acetyl-2-piperidone in drug delivery systems. Due to its favorable physicochemical properties, such as moderate solubility and stability, researchers have explored its incorporation into polymeric nanoparticles and liposomes. A 2023 study in the International Journal of Pharmaceutics demonstrated that N-Acetyl-2-piperidone-loaded nanoparticles exhibited enhanced bioavailability and sustained release profiles in vitro. This approach could potentially improve the delivery of poorly soluble drugs, addressing a common challenge in pharmaceutical formulation. The study also noted the compound's low toxicity profile, further supporting its suitability for biomedical applications.

In conclusion, N-Acetyl-2-piperidone (CAS: 3326-13-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, pharmacological properties, and drug delivery applications underscore its potential as a valuable tool in drug development. Future research should focus on further elucidating its mechanisms of action, optimizing its therapeutic efficacy, and exploring its applications in combination therapies. As the field progresses, N-Acetyl-2-piperidone is poised to play an increasingly important role in the development of novel therapeutics for a range of medical conditions.